Cas no 1784468-46-7 (tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate
• CAS No: 1784468-46-7
• MF: C₉H₁₆F₂N₂O₂
• MW: 222.232349395752
• CID: 5701887
• PubChem ID: 105478881
• Update Time: 2026-03-11

tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate
• 1-Boc-3-(difluoromethyl)azetidin-3-amine
• D79618
• Tert-butyl3-amino-3-(difluoromethyl)azetidine-1-carboxylate
• MFCD31705754
• 1784468-46-7
• CS-0310412
• SY326294
• 3-Amino-1-Boc-3-(difluoromethyl)azetidine
• PS-20511

• Inchi： 1S/C9H16F2N2O2/c1-8(2,3)15-7(14)13-4-9(12,5-13)6(10)11/h6H,4-5,12H2,1-3H3
• InChI Key： XCCNQCXPGSQACR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(N)(C(F)F)C1

Computed Properties

• Exact Mass: 222.11798408g/mol
• Monoisotopic Mass: 222.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate (CAS No. 1784468-46-7)

Tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate, a compound with the chemical formula C₉H₁₄F₂N₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1784468-46-7, has garnered attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group, an amino group, and a difluoromethyl group in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The tert-butyl group contributes to the steric hindrance of the molecule, which can influence its interactions with biological targets. This steric effect is particularly important in the design of enzyme inhibitors and receptor ligands, where precise spatial orientation is crucial for efficacy. The 3-amino group serves as a nucleophilic center, enabling various chemical modifications and functionalizations that can enhance the pharmacological properties of the compound. Additionally, the 3-(difluoromethyl) moiety is known for its ability to improve metabolic stability and binding affinity, making it a common feature in many drug candidates.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as pharmacophores in medicinal chemistry. Azetidine rings are five-membered heterocycles that can mimic larger cyclic structures, such as piperidine or pyrrolidine, which are prevalent in biologically active molecules. The compound tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate represents an advanced scaffold that combines these features, offering a promising platform for the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The unique combination of functional groups makes it a versatile building block for synthesizing molecules that can target bacterial and fungal pathogens. Recent studies have highlighted the importance of fluorinated compounds in enhancing the activity and selectivity of antimicrobial drugs. The difluoromethyl group in particular has been shown to improve the bioavailability and resistance profile of several antimicrobial agents, suggesting that tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate could be a valuable precursor for novel antimicrobial compounds.

Another area where this compound shows promise is in the field of anticancer research. Cancer chemotherapeutics often rely on molecules that can selectively target rapidly dividing cells or disrupt critical cellular pathways. The structural features of tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate make it an attractive candidate for designing kinase inhibitors or other targeted therapies. For instance, the amino group can be used to link this scaffold to other pharmacophores that enhance binding to specific cancer-related proteins. Furthermore, the steric bulk provided by the tert-butyl group can help optimize interactions with target enzymes, improving both potency and selectivity.

The synthesis of tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate involves multi-step organic reactions that highlight the compound's complexity and synthetic challenge. The introduction of the difluoromethyl group typically requires specialized fluorination techniques, such as electrophilic fluorination or metal-catalyzed cross-coupling reactions. These synthetic strategies not only showcase the advancements in synthetic methodology but also underscore the compound's potential as a tool for exploring new chemical space.

In conclusion, tert-butyl 3-amino-3-(difluoromethyl)azetidine-1-carboxylate (CAS No. 1784468-46-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it a valuable scaffold for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.